Cas no 23353-02-8 (2-Thiazolamine, N,N,4-triphenyl-)

2-Thiazolamine, N,N,4-triphenyl- structure
23353-02-8 structure
Product Name:2-Thiazolamine, N,N,4-triphenyl-
CAS No:23353-02-8
MF:C21H16N2S
MW:328.430143356323
CID:1413921
PubChem ID:27162431
Update Time:2025-04-20

2-Thiazolamine, N,N,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, N,N,4-triphenyl-
    • N,N,4-triphenyl-1,3-thiazol-2-amine
    • AKOS024286830
    • SCHEMBL4863210
    • 23353-02-8
    • DTXSID50650559
    • Inchi: 1S/C21H16N2S/c1-4-10-17(11-5-1)20-16-24-21(22-20)23(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H
    • InChI Key: LQFGBQNMJQKJOQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)N=C1N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 328.10358
  • Monoisotopic Mass: 328.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 16.13
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